Cas no 1803603-59-9 (3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride)

3-(2-Amino-1-hydroxypropan-2-yl)phenol hydrochloride is a synthetic organic compound featuring both phenolic and amino-hydroxypropyl functional groups, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The hydrochloride salt enhances its stability and solubility, facilitating handling and formulation. Its structural properties allow for potential applications in the development of bioactive molecules, particularly in medicinal chemistry where such motifs are valued for their pharmacophoric characteristics. The compound’s well-defined purity and consistent composition ensure reliable performance in research and industrial processes. Suitable for controlled reactions, it is often utilized in the synthesis of specialized derivatives or as a building block in complex molecular architectures.

3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride structure

1803603-59-9 structure

Product Name:3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride

CAS No:1803603-59-9

MF:

MW:

MDL:MFCD28506077

CID:4617568

PubChem ID:119031520

Update Time:2025-10-31

3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride
- MDL： MFCD28506077

3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B406335-10mg	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9		10mg	$ 70.00	2022-06-07
TRC	B406335-50mg	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9		50mg	$ 250.00	2022-06-07
TRC	B406335-100mg	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9		100mg	$ 365.00	2022-06-07
Enamine	EN300-214887-0.05g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-214887-0.1g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-214887-0.25g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-214887-0.5g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	0.5g	$758.0	2023-09-16
Enamine	EN300-214887-1.0g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	1g	$0.0	2023-06-07
Enamine	EN300-214887-2.5g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	2.5g	$1903.0	2023-09-16
Enamine	EN300-214887-5.0g	3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride	1803603-59-9	95%	5.0g	$2816.0	2023-02-22

3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride Related Literature

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4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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Additional information on 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride

Introduction to 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride (CAS No. 1803603-59-9)

3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride (CAS No. 1803603-59-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenol and contains an amino and hydroxy functional group attached to a propan-2-yl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications, particularly in drug development.

The structure of 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride is characterized by a phenolic ring with a substituted amino and hydroxy group. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations. This compound has been the subject of numerous studies due to its potential therapeutic applications, including its role as an inhibitor of specific enzymes and its ability to modulate cellular signaling pathways.

Recent research has highlighted the potential of 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its anti-inflammatory effects, 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death, which is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride may have broad therapeutic applications beyond its initial focus areas.

The pharmacokinetic properties of 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(2-amino-1-hydroxypropan-2-yl)phenol hydrochloride (CAS No. 1803603-59-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.